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Compound of Interest

Compound Name: Antibacterial agent 229

Cat. No.: B15560565

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibacterial agent 229, also identified as compound 8a, is a potent, broad-spectrum
antibacterial agent belonging to the pyrrolobenzodiazepine (PBD) class with a C8-linked
aliphatic heterocycle.[1][2][3] This compound exhibits significant activity against a range of
bacteria, including multidrug-resistant (MDR) Gram-positive and Gram-negative pathogens.[1]
[3] Its dual mechanism of action, involving DNA intercalation and inhibition of topoisomerase 1V,
makes it a valuable reference standard for antibacterial research and development.[1] These
application notes provide detailed protocols for utilizing Antibacterial agent 229 as a reference
compound in key antibacterial assays.

Chemical and Physical Properties

While detailed physical properties are proprietary, Antibacterial agent 229 (compound 8a) is a
synthetic small molecule designed for potent antimicrobial activity. For research purposes, it is
typically supplied as a lyophilized powder and should be stored under controlled conditions as
specified by the supplier. A stock solution should be prepared in a suitable solvent, such as
dimethyl sulfoxide (DMSO), and stored at -20°C or lower.

Mechanism of Action

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15560565?utm_src=pdf-interest
https://www.benchchem.com/product/b15560565?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32515951/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c00328
https://www.mdpi.com/2079-6382/11/12/1770
https://pubmed.ncbi.nlm.nih.gov/32515951/
https://www.mdpi.com/2079-6382/11/12/1770
https://pubmed.ncbi.nlm.nih.gov/32515951/
https://www.benchchem.com/product/b15560565?utm_src=pdf-body
https://www.benchchem.com/product/b15560565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Antibacterial agent 229 employs a multi-targeted approach to exert its bactericidal effects. Its
primary mechanisms of action are:

» DNA Intercalation: The planar aromatic core of the molecule inserts itself between the base
pairs of bacterial DNA.[4] This interaction disrupts the normal helical structure of DNA,
leading to a cascade of downstream effects that inhibit essential cellular processes like DNA
replication and transcription.[4]

» Topoisomerase |V Inhibition: It acts as an inhibitor of bacterial topoisomerase |V, an essential
enzyme responsible for decatenating daughter chromosomes after DNA replication.[1][5]
Inhibition of this enzyme leads to an accumulation of DNA damage and ultimately triggers
the SOS response for DNA repair.[6][7]

The combination of these mechanisms contributes to its potent bactericidal activity and may
reduce the likelihood of rapid resistance development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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